2-Ethyl-7-methoxy-1,2-dihydrophthalazin-1-one

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-ethyl-7-methoxyphthalazin-1-one
• InChI: InChI=1S/C11H12N2O2/c1-3-13-11(14)10-6-9(15-2)5-4-8(10)7-12-13/h4-7H,3H2,1-2H3
• InChI Key: YFCYANYJCNLAGR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CC(=C2)OC)C=N1

Description

2-Ethyl-7-methoxy-1,2-dihydrophthalazin-1-one is a chemical compound with the molecular formula C11H12N2O2 and a molecular weight of 204.22 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-7-methoxy-1,2-dihydrophthalazin-1-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method includes the condensation of 2-ethylphthalic anhydride with methoxyamine, followed by cyclization to form the desired product. The reaction conditions often involve the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-7-methoxy-1,2-dihydrophthalazin-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

2-Ethyl-7-methoxy-1,2-dihydrophthalazin-1-one has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Ethyl-7-methoxy-1,2-dihydrophthalazin-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

2-Ethyl-6-hydroxy-7-methoxy-1,2-dihydrophthalazin-1-one: Similar in structure but with a hydroxyl group instead of a methoxy group.

2-Ethyl-7-hydroxy-6-methoxy-1,2-dihydrophthalazin-1-one: Another similar compound with different positioning of the hydroxyl and methoxy groups.

Uniqueness

2-Ethyl-7-methoxy-1,2-dihydrophthalazin-1-one is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity